Cas no 1568204-48-7 ((1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol)

(1R)-1-Cycloheptyl-2,2,2-trifluoroethan-1-ol is a chiral fluorinated alcohol featuring a cycloheptyl substituent and a trifluoromethyl group. Its stereospecific (R)-configuration makes it valuable in asymmetric synthesis and pharmaceutical intermediates, where enantioselectivity is critical. The trifluoroethyl moiety enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design. The cycloheptyl ring offers conformational flexibility, which can be advantageous in modulating molecular interactions. This compound is particularly useful in organofluorine chemistry and as a building block for bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its structural features make it a versatile intermediate for medicinal chemistry and material science.

(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol structure

1568204-48-7 structure

Product Name:(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol

CAS No:1568204-48-7

MF:C₉H₁₅F₃O

MW:196.210013628006

CID:5885083

PubChem ID:104373914

Update Time:2025-05-27

(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol
- 1568204-48-7
- EN300-1932252
- Inchi： 1S/C9H15F3O/c10-9(11,12)8(13)7-5-3-1-2-4-6-7/h7-8,13H,1-6H2/t8-/m1/s1
- InChI Key： MTYNWKANVRUABJ-MRVPVSSYSA-N
- SMILES： FC([C@@H](C1CCCCCC1)O)(F)F

Computed Properties

Exact Mass: 196.10749958g/mol
Monoisotopic Mass: 196.10749958g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 20.2Å²

(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1932252-0.05g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	0.05g	$1068.0	2023-09-17
Enamine	EN300-1932252-0.1g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	0.1g	$1119.0	2023-09-17
Enamine	EN300-1932252-0.25g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	0.25g	$1170.0	2023-09-17
Enamine	EN300-1932252-0.5g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	0.5g	$1221.0	2023-09-17
Enamine	EN300-1932252-1.0g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	1g	$1343.0	2023-06-02
Enamine	EN300-1932252-2.5g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	2.5g	$2492.0	2023-09-17
Enamine	EN300-1932252-5.0g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	5g	$3894.0	2023-06-02
Enamine	EN300-1932252-10.0g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	10g	$5774.0	2023-06-02
Enamine	EN300-1932252-1g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	1g	$1272.0	2023-09-17
Enamine	EN300-1932252-5g	(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568204-48-7	5g	$3687.0	2023-09-17